molecular formula C8H5Br2NO B12872384 4-Bromo-2-(bromomethyl)benzo[d]oxazole

4-Bromo-2-(bromomethyl)benzo[d]oxazole

Cat. No.: B12872384
M. Wt: 290.94 g/mol
InChI Key: JBNPJKAOYKPQMM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Bromo-2-(bromomethyl)benzo[d]oxazole (CAS 1804144-78-2) is a brominated benzoxazole derivative of high interest in medicinal chemistry and neuroscience research, particularly in the development of novel Monoamine Oxidase (MAO) inhibitors . This compound serves as a versatile synthetic intermediate, with the reactive bromomethyl group enabling further functionalization to create targeted molecular probes and potential pharmaceutical candidates. Benzoxazole derivatives have demonstrated significant potential as potent and selective inhibitors of MAO enzymes . MAO is a crucial flavoenzyme target for treating neuropsychiatric and neurodegenerative disorders, such as depression and Parkinson's disease . The benzoxazole core can interact with the polar region of the enzyme's active site, while the bromine and bromomethyl substituents offer points for structural optimization to enhance binding affinity and selectivity . Researchers value this compound for constructing complex molecules aimed at studying neurotransmitter metabolism and exploring new therapeutic strategies for neurological conditions. Key Identifiers: • CAS Number: 1804144-78-2 • Molecular Formula: C 8 H 5 Br 2 NO • Molecular Weight: 290.94 g/mol This product is intended for research purposes only and is not intended for diagnostic or therapeutic use.

Properties

Molecular Formula

C8H5Br2NO

Molecular Weight

290.94 g/mol

IUPAC Name

4-bromo-2-(bromomethyl)-1,3-benzoxazole

InChI

InChI=1S/C8H5Br2NO/c9-4-7-11-8-5(10)2-1-3-6(8)12-7/h1-3H,4H2

InChI Key

JBNPJKAOYKPQMM-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C(=C1)Br)N=C(O2)CBr

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Bromo-2-(bromomethyl)benzo[d]oxazole typically involves the bromination of 2-(bromomethyl)benzo[d]oxazole. One common method includes the reaction of 2-(bromomethyl)benzo[d]oxazole with bromine in the presence of a suitable solvent, such as acetic acid, under controlled temperature conditions . The reaction proceeds through electrophilic aromatic substitution, resulting in the formation of the desired product.

Industrial Production Methods

Industrial production of 4-Bromo-2-(bromomethyl)benzo[d]oxazole may involve similar synthetic routes but on a larger scale. The process would require optimization of reaction conditions to ensure high yield and purity of the product. This could include the use of continuous flow reactors and advanced purification techniques to meet industrial standards.

Comparison with Similar Compounds

Comparison with Similar Compounds

Benzoxazole derivatives exhibit diverse biological and material science applications, with substituents critically affecting their properties. Below is a detailed comparison of 4-Bromo-2-(bromomethyl)benzo[d]oxazole with structurally analogous compounds:

Table 1: Key Properties of 4-Bromo-2-(bromomethyl)benzo[d]oxazole and Analogues

Compound Name Substituents Molecular Formula Molecular Weight (g/mol) Key Applications/Properties
4-Bromo-2-(bromomethyl)benzo[d]oxazole 4-Br, 2-CH₂Br C₈H₅Br₂NO 282.94 Reactive intermediate; potential anticancer agent
2-(Bromomethyl)benzo[d]oxazole (Compound 1) 2-CH₂Br (no 4-Br) C₈H₆BrNO 212.04 Photolysis precursor; melting point: 119.2–120.4°C
5-Bromo-2-methylbenzo[d]oxazole (CAS 5676-56-2) 5-Br, 2-CH₃ C₈H₆BrNO 212.04 Intermediate in drug synthesis; lower reactivity than bromomethyl derivatives
6-Bromo-2-methylbenzo[d]oxazole (CAS 151230-42-1) 6-Br, 2-CH₃ C₈H₆BrNO 212.04 Similar to 5-Br isomer but distinct regiochemical effects
2-(4-Bromobenzyl)benzo[d]oxazole (CAS 76284-87-2) 2-CH₂C₆H₄Br (4-Br on benzyl) C₁₄H₁₀BrNO 288.14 Bulkier substituent; reduced solubility in polar solvents
4-Bromo-2-ethylbenzo[d]oxazole (CAS 1803837-92-4) 4-Br, 2-C₂H₅ C₉H₈BrNO 242.08 Enhanced lipophilicity; potential CNS drug candidate

Structural and Reactivity Differences

  • Bromine vs. Methyl Substituents :
    Bromine atoms increase electrophilicity compared to methyl groups, enabling participation in Suzuki-Miyaura or Ullmann couplings. For example, 4-Bromo-2-(bromomethyl)benzo[d]oxazole undergoes dual substitution reactions, whereas methyl-substituted analogues (e.g., 5-Bromo-2-methylbenzo[d]oxazole) are less reactive .
  • Regiochemical Effects : Substitution at the 4-position (vs. 5- or 6-positions) alters electronic distribution. 4-Bromo derivatives exhibit stronger electron-withdrawing effects, enhancing stability in radical reactions compared to 5- or 6-bromo isomers .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.